Ethyl 2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate
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Overview
Description
Thioxopyrimidines and their condensed analogs are known for their diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer . They are represented by a great number of medicines, such as sedative (barbiturates), antiviral (idoxuridine, tenofovir, penciclovir), antimetabolitic (raltitrexed), diuretic (triamterene) .
Synthesis Analysis
The most popular approaches for the synthesis of thioxopyrimidines and their condensed analogs are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions . In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents .Molecular Structure Analysis
The molecular structure of thioxopyrimidines and their condensed analogs is complex and varies depending on the specific compound. The introduction of the thiol group may be considered to be a less known direction of chemical modification. It provides additional opportunities for further functionalization and the ability to influence the oxidative processes in the organism .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of thioxopyrimidines and their condensed analogs are complex and involve several steps. These can include [3+3], [4+2], [5+1] cyclization processes or domino reactions .Scientific Research Applications
Antimicrobial Activities
Research has shown that derivatives of Ethyl 2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate exhibit antimicrobial activities. For instance, the synthesis of thiazoles and their fused derivatives, including the mentioned compound, demonstrated antimicrobial efficacy against bacterial isolates such as Escherichia coli and Xanthomonas citri, as well as antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).
Heterocyclic Synthesis
The compound is also significant in the synthesis of heterocyclic compounds. Studies have explored its use in creating various heterocyclic derivatives, which are important in diverse chemical and pharmacological applications. This includes the synthesis of thiazolino[3,2-a]pyrimidine carbinolamine and related structures, which are essential in the field of heterocyclic chemistry (Campaigne et al., 1981).
Chemical Synthesis and Biological Activities
In chemical synthesis, this compound is utilized in the creation of complex molecules with potential biological activities. For example, the L-proline-catalyzed synthesis of thienothiopyrans containing multiple stereocenters involves derivatives of this compound. These synthesized molecules have significant implications in pharmaceutical research due to their complex structures and potential biological activities (Indumathi et al., 2010).
Impurity Profiling in Pharmaceutical Research
The compound plays a role in pharmaceutical research, particularly in the impurity profiling of drug substances. For example, its derivatives have been used in the study of impurity profiles of highly active platelet aggregation inhibitors, which is crucial for ensuring the safety and efficacy of pharmaceutical products (Thomasberger et al., 1999).
Synthesis of Polyfunctional Substituted Derivatives
It is also involved in the synthesis of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives. These compounds have diverse applications in medicinal chemistry and synthetic organic chemistry (Mohareb et al., 2004).
Formation of Fused Heterocyclic Compounds
The compound is instrumental in forming fused heterocyclic compounds, which are essential in the development of new materials and pharmaceuticals. This includes the synthesis of compounds like thiazolopyrimidine and thiazolopyrimidothiazolopyrimidine derivatives with potential antioxidant and antimicrobial activities (Youssef et al., 2012).
Future Directions
Properties
IUPAC Name |
ethyl 2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetate |
Source
|
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S2/c1-3-23-13-7-5-12(6-8-13)20-17(22)16-14(9-10-25-16)19-18(20)26-11-15(21)24-4-2/h5-8H,3-4,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLZTOMMJLASLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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